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Compound of Interest

Compound Name: Prasterone enanthate

Cat. No.: B5715800

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of active pharmaceutical ingredients like Prasterone enanthate is paramount. This

guide provides essential procedural information to minimize exposure risk and ensure

compliant disposal.

Hazard Identification and Personal Protective
Equipment
Prasterone, the active component of Prasterone enanthate, is classified as a hazardous

substance. It may cause harm to breast-fed children and is suspected of damaging fertility or

the unborn child. It is also very toxic to aquatic life with long-lasting effects[1]. While a specific

Safety Data Sheet (SDS) for Prasterone enanthate is not readily available, the precautionary

measures for Prasterone should be considered the minimum requirement.

Due to its hormonal activity, Prasterone enanthate should be handled as a potent compound.

The level of personal protective equipment (PPE) should be selected based on a risk

assessment of the specific procedures being performed.

Recommended Personal Protective Equipment (PPE):
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PPE Component Specification Rationale

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 for powders) or a

Powered Air-Purifying

Respirator (PAPR) for activities

with high dust/aerosol

generation potential.

To prevent inhalation of the

compound, especially when

handling powders[1][2].

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect eyes and face from

splashes or airborne

particles[3][4].

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile). Gloves

must be inspected before use

and changed regularly.

To prevent skin contact and

absorption[2][4].

Body Protection

A dedicated lab coat, or for

more extensive handling, a

disposable full-body suit (e.g.,

Tyvek)[2].

To prevent contamination of

personal clothing.

Footwear Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Operational Plan for Handling
A systematic approach is crucial when working with Prasterone enanthate to minimize

exposure and prevent contamination.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling Prasterone enanthate.

Ensure a calibrated weighing scale, spill kit, and waste disposal containers are readily

accessible.
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Verify that the ventilation system (e.g., chemical fume hood) is functioning correctly.

Gowning:

Don all required PPE in the correct order: gown/suit, eye/face protection, respirator, and

finally, gloves.

Weighing and Aliquoting (Powder Form):

Perform all manipulations of powdered Prasterone enanthate within a chemical fume

hood or other ventilated enclosure.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder. Avoid

creating dust.

Close the primary container tightly after use.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

Cap and seal the solution container securely.

Post-Handling:

Decontaminate all surfaces and equipment used.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Dispose of all single-use PPE in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of Prasterone enanthate and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
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Segregation:

Segregate all waste contaminated with Prasterone enanthate from general laboratory

waste. This includes unused compounds, empty containers, contaminated PPE, and

cleaning materials.

Waste Collection:

Collect solid waste in a clearly labeled, sealed, and puncture-resistant container.

Collect liquid waste in a labeled, sealed, and leak-proof container.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

(Prasterone enanthate), and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store hazardous waste in a designated, secure area away from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company[4].

Follow all local, state, and federal regulations for the disposal of pharmaceutical and

hazardous waste[5][6].

Quantitative Data
No specific Occupational Exposure Limits (OELs) have been established for Prasterone or

Prasterone enanthate[1]. Therefore, a precautionary approach to minimize exposure is

essential. The following table summarizes the available hazard information for Prasterone.
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Hazard Classification Description Source

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.

[1]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.
[1]
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Caption: Workflow for Safe Handling and Disposal of Prasterone Enanthate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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